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Compound of Interest

[3-(3-Bromophenyl)propyl]
Compound Name:
(ethyllamine

Cat. No.: B12077658

Get Quote

Executive Summary

3-(3-Bromophenyl)propylamine (CAS: 174689-12-4) is a critical building block in medicinal

chemistry, specifically utilized in the synthesis of 3,3-diphenylpropylamine derivatives—a class
of scaffolds central to antimuscarinic agents (e.g., tolterodine analogs) and
serotonin/norepinephrine reuptake inhibitors (e.g., atomoxetine, fluoxetine derivatives).

This guide provides a comprehensive analysis of its physicochemical properties, solubility
behavior, and handling protocols. As experimental data for this specific intermediate is often
proprietary or sparse, this document synthesizes available predicted data with standard
operating procedures (SOPs) for experimental validation, designed for the "Application
Scientist" who needs actionable data for library synthesis or process scale-up.

Chemical Identity & Structural Characterization[1][2]
[3][4]
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Parameter Detail

IUPAC Name 3-(3-Bromophenyl)propan-1-amine
174689-12-4 (Free Base) 1269151-20-3 (HCI

CAS Number

Salt)

Molecular Formula

CoH12BrN

Molecular Weight

214.10 g/mol (Free Base) 250.56 g/mol (HCI
Salt)

SMILES

NCCCC1=CC=CC(Br)=C1

Functional Groups

Primary Amine (Basic, Nucleophilic) Aryl

Bromide (Electrophilic, Cross-coupling partner)

Physical Properties Profile

The physical state of 3-(3-Bromophenyl)propylamine depends heavily on its protonation state.

The free base is a lipophilic liquid, whereas the hydrochloride salt is a crystalline solid.

Predicted & Observed Constants

Property Value (Free Base)

Value (HCI Salt) Source/Method

) Colorless to pale
Physical State

White to off-white
Observation [1]

yellow liquid solid
N ) 280.5 £ 23.0 °C (at Predicted (ACD/Labs)
Boiling Point N/A (Decomposes)
760 mmHg) [2]
] ] o 170-175 °C (Typical
Melting Point N/A (Liquid at RT) Analog Inference [3]
for analogs)
Density 1.349 + 0.06 g/cm?3 N/A (Solid) Predicted [2]
pKa (Conjugate Acid) ~10.2 N/A Calculated (Base) [4]
Predicted
LogP 2.60 N/A
(Consensus) [5]
Refractive Index 1.571 N/A Predicted [2]
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Expert Insight: The high boiling point of the free base makes distillation difficult without high
vacuum. For purification, conversion to the HCI salt followed by recrystallization is the preferred

method over fractional distillation to avoid thermal degradation/oxidation.

Solubility Profile & Formulation Science

Understanding the solubility of 3-(3-Bromophenyl)propylamine is governed by the interplay
between its lipophilic bromophenyl tail and the hydrophilic, pH-sensitive amine head.

Theoretical Solubility Matrix
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Solubility Solubility (HCI  Mechanistic
Solvent Class Solvent
(Free Base) Salt) Note
) Protonation of
o High (>100 ) .
Aqueous (Acidic)  0.1M HCI High amine forms
mg/mL) .
soluble cation.
Free base is
Agqueous ) ) -
Water Low (<1 mg/mL) High lipophilic (LogP
(Neutral)
2.6).
] o Deprotonation
Aqueous (Basic) 0.1M NaOH Immiscible Insoluble ]
forces oil-out.
Excellent for
) DCM/ o _
Chlorinated Miscible Moderate extraction of free
Chloroform
base.
Universal
) o ) solvents for
Polar Aprotic DMSO / DMF Miscible High )
coupling
reactions.
Good for
Methanol / o ) o
Alcohols Miscible High recrystallization
Ethanol
of the salt.
) Ether is ideal for
Diethyl Ether / o o
Ethers Miscible Low precipitating the

THF

HCI salt.

Protocol: Shake-Flask Solubility Determination

For precise formulation data, perform this self-validating protocol.

e Preparation: Weigh 10 mg of the compound (HCI salt) into a 4 mL vial.

» Addition: Add solvent in 50 pL increments, vortexing for 30 seconds between additions.

o Observation: Record volume required for complete dissolution (clear solution).

© 2026 BenchChem. All rights reserved.

4/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12077658?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

 Calculation:
» Validation: If undissolved after 2 mL, filter supernatant and analyze via HPLC-UV (254 nm).

Synthesis & Application Workflow

This compound serves as a "linchpin” intermediate. The amine allows for amide coupling or
reductive amination, while the aryl bromide allows for Suzuki/Buchwald couplings to build
complex biaryl scaffolds found in GPCR ligands.

Visualization: Synthesis Utility Pathway

Suzuki Coupling Biaryl Scaffolds
Pd(O) Cat. (Ar-B(OH)2) (GPCR Ligands)

3-(3-Bromophenyl)

NaBH(OAc)3 p.| Reductive Amination Secondary Amines
propylamine

HATU/DIEA (R-CHO) (Reuptake Inhibitors)

Amide Coupling
(R-COOH)

Amide Libraries

Click to download full resolution via product page
Figure 1: Divergent synthesis utility of 3-(3-Bromophenyl)propylamine in drug discovery.
Handling, Stability & Safety (E-E-A-T)
Safety Profile (Inferred)

As a primary amine with an alkyl bromide moiety, treat this compound as Corrosive and an
Irritant.

e H314: Causes severe skin burns and eye damage (Amine characteristic).[1]
e H302: Harmful if swallowed.[2]

» Handling: Always handle in a fume hood. Wear nitrile gloves and safety goggles.
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Storage & Stability

e Free Base: Air-sensitive. Absorbs CO2 from air to form carbamates. Store under
Argon/Nitrogen at 2—8°C.

o HCI Salt: Hygroscopic but chemically stable. Store in a desiccator at room temperature.

Self-Validating Purity Check

Before using the free base in a sensitive reaction (e.g., Pd-catalyzed coupling), perform a
"Visual & pH Check™:

 Visual: If the liquid is dark brown/black, oxidation has occurred. Purify via short-path
distillation.

e pH: Dissolve a drop in wet pH paper. It should be strongly basic (pH > 10). If neutral, it may
have formed a carbonate salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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